molecular formula C8H6ClNO4 B8638892 2-Methoxy-5-nitrobenzoyl chloride

2-Methoxy-5-nitrobenzoyl chloride

Cat. No. B8638892
M. Wt: 215.59 g/mol
InChI Key: NFODTGKNJTZWLV-UHFFFAOYSA-N
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Description

2-Methoxy-5-nitrobenzoyl chloride is a useful research compound. Its molecular formula is C8H6ClNO4 and its molecular weight is 215.59 g/mol. The purity is usually 95%.
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properties

Product Name

2-Methoxy-5-nitrobenzoyl chloride

Molecular Formula

C8H6ClNO4

Molecular Weight

215.59 g/mol

IUPAC Name

2-methoxy-5-nitrobenzoyl chloride

InChI

InChI=1S/C8H6ClNO4/c1-14-7-3-2-5(10(12)13)4-6(7)8(9)11/h2-4H,1H3

InChI Key

NFODTGKNJTZWLV-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Methoxy-5-nitro benzoic acid (500 mg, 2.5 mmol) was heated to reflux with thionyl chloride (5 ml) for 4 hr. The excess thionyl chloride was evaporated under reduced pressure to yield 2-methoxy-5-nitro-benzoyl chloride (0.55 g, 100%), which was used as such for the next step.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step Two

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